Cas no 92695-47-1 ( )

• Product Name: &nbsp
• CAS No: 92695-47-1
• MF: C₁₂H₈INO₃S₂
• MW: 405.231292724609
• CID: 998780
• PubChem ID: 6068640
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-[(5Z)-5-[(4-iodophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• NSC-409308
• DTXSID20421859
• 92695-47-1
• NSC409308
•  

• Inchi： 1S/C12H8INO3S2/c13-8-3-1-7(2-4-8)5-9-11(17)14(6-10(15)16)12(18)19-9/h1-5H,6H2,(H,15,16)/b9-5-
• InChI Key： VBSYRXOFQDFCKF-UITAMQMPSA-N
• SMILES： IC1C=CC(=CC=1)/C=C1/C(N(C(=S)S/1)CC(=O)O)=O

Computed Properties

• Exact Mass: 404.899028
• Monoisotopic Mass: 404.899028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 115
• XLogP3: 3.2

Experimental Properties

• Density: 2.02
• Boiling Point: 542.5°C at 760 mmHg
• Flash Point: 281.9°C
• Refractive Index: 1.805
• PSA: 115.00000
• LogP: 2.51490